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Compound of Interest

Compound Name: Levopropranolol hydrochloride

Cat. No.: B119597

This guide provides a focused examination of the molecular formula and weight of
Levopropranolol hydrochloride, a compound of significant interest in pharmaceutical
research and development. The following sections detail these core physicochemical
properties.

While comprehensive experimental protocols for techniques such as mass spectrometry or
elemental analysis would be employed for the de novo determination of a compound's
molecular formula and weight, such detailed procedures are beyond the scope of this
document, which focuses on the established and verified data for Levopropranolol
hydrochloride. Similarly, as this guide centers on the fundamental molecular properties of the
compound, diagrams of signaling pathways are not applicable.

Physicochemical Data

The molecular characteristics of Levopropranolol and its hydrochloride salt are summarized in
the table below.

Compound Molecular Formula Molecular Weight ( g/mol )
Levopropranolol C16H21NO2[1][2] 259.34[1][2]
Levopropranolol Hydrochloride ~ Ci16H22CINO2[3][4] 295.80[3]
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Levopropranolol is the levorotatory isomer of propranolol.[2] The hydrochloride salt is formed
by the reaction of the basic levopropranolol molecule with hydrochloric acid. This results in the
addition of one hydrogen and one chlorine atom, leading to the molecular formula and weight
presented for Levopropranolol hydrochloride.[3]

Composition of Levopropranolol Hydrochloride

The relationship between Levopropranolol, hydrochloric acid, and the resulting salt,
Levopropranolol hydrochloride, can be visualized as a straightforward chemical
combination.
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Formation of Levopropranolol Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Levopropranolol Hydrochloride: A Technical Overview of
its Molecular Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119597#levopropranolol-hydrochloride-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b119597#levopropranolol-hydrochloride-molecular-formula-and-weight
https://www.benchchem.com/product/b119597#levopropranolol-hydrochloride-molecular-formula-and-weight
https://www.benchchem.com/product/b119597#levopropranolol-hydrochloride-molecular-formula-and-weight
https://www.benchchem.com/product/b119597#levopropranolol-hydrochloride-molecular-formula-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b119597?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

